Chloro[2-(di-t-butylphosphino)biphenyl]gold(I)

• IUPAC Name: chlorogold;ditert-butyl-(2-phenylphenyl)phosphane
• InChI: InChI=1S/C20H27P.Au.ClH/c1-19(2,3)21(20(4,5)6)18-15-11-10-14-17(18)16-12-8-7-9-13-16;;/h7-15H,1-6H3;;1H/q;+1;/p-1
• InChI Key: MZMOUYZCJIFYAH-UHFFFAOYSA-M
• Canonical SMILES: CC(C)(C)P(C1=CC=CC=C1C2=CC=CC=C2)C(C)(C)C.Cl[Au]
• Molecular Formula: C20H27AuClP
• Molecular Weight: 530.8 g/mol
• CAS RN: 854045-93-5

Description

“Chloro[2-(di-t-butylphosphino)biphenyl]gold(I)” is a chemical compound with the molecular formula C20H27AuClP. It is a white powder and is often used as a catalyst in various chemical reactions.

Synthesis Analysis

This compound is synthesized and used as a highly active gold catalyst for various reactions. It has been used in the intramolecular exohydrofunctionalization of allenes, hydroarylation of allenes, intramolecular cyclization of monopropargyl triols, and synthesis of pyrroles via a gold-catalyzed cascade reaction.

Molecular Structure Analysis

The molecular structure of this compound consists of a gold atom (Au) bonded to a chlorine atom (Cl) and a complex phosphine ligand. The phosphine ligand is a biphenyl group where one of the phenyl rings is substituted at the 2-position with a di-tert-butylphosphino group.

Chemical Reactions Analysis

As a catalyst, “Chloro[2-(di-t-butylphosphino)biphenyl]gold(I)” is involved in various chemical reactions. It has been used in the intramolecular exohydrofunctionalization of allenes, hydroarylation of allenes, intramolecular cyclization of monopropargyl triols, and synthesis of pyrroles via a gold-catalyzed cascade reaction.

Physical And Chemical Properties Analysis

This compound is a white powder. It has a molecular weight of 530.82. The melting point is between 237-240°C. It is not soluble in water but is soluble in strong polar organic solvents.

Scientific Research Applications

Hydrophenoxylation of Unactivated Internal Alkynes

“Chloro[2-(di-t-butylphosphino)biphenyl]gold(I)” (also known as JohnPhos AuCl) serves as a valuable catalyst in the hydrophenoxylation of unactivated internal alkynes. This reaction involves the addition of an aryl or heteroaryl group to the alkyne carbon-carbon triple bond, leading to the formation of new carbon-carbon bonds. .

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid getting it in eyes, on skin, or on clothing. Protective gloves, protective clothing, eye protection, and face protection should be worn while handling this compound.

Mechanism of Action

Target of Action

Chloro[2-(di-t-butylphosphino)biphenyl]gold(I) is a highly active gold catalyst . Its primary targets are various organic compounds, particularly allenes , where it facilitates a range of chemical reactions.

Mode of Action

The compound interacts with its targets through a process known as catalysis. As a catalyst, it speeds up chemical reactions without being consumed in the process. It facilitates the intramolecular exohydrofunctionalization of allenes , hydroarylation of allenes , and the intramolecular cyclization of monopropargyl triols .

Biochemical Pathways

The compound affects several biochemical pathways. It is used in the synthesis of pyrroles via a gold-catalyzed cascade reaction , carboalkoxylations of 2-ethynylbenzyl ethers , annulations of allenes with N-hydroxyanilines , and 1,2-iminonitronation of electron-deficient alkynes with nitrosoarenes . It also plays a role in the synthesis of dihydroisocoumarins .

Result of Action

The result of the compound’s action is the facilitation of various chemical reactions, leading to the formation of new compounds. For example, it enables the synthesis of pyrroles , dihydroisocoumarins , and other complex organic compounds.